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Compound of Interest

Compound Name: 4-Chloro-2-fluoroiodobenzene

Cat. No.: B1635626 Get Quote

An In-depth Technical Guide to 4-Chloro-2-fluoroiodobenzene: Safety, Handling, and

Scientific Context

For the modern researcher, scientist, and drug development professional, a comprehensive

understanding of chemical reagents is paramount to ensuring both laboratory safety and

experimental success. This guide provides a detailed examination of 4-Chloro-2-
fluoroiodobenzene (CAS No: 116272-42-5), a versatile halogenated aromatic compound.[1][2]

[3] Moving beyond a standard safety data sheet, this document contextualizes safety protocols

with scientific rationale, offering field-proven insights for its effective and safe utilization in

advanced chemical synthesis.

Compound Profile and Significance
4-Chloro-2-fluoroiodobenzene, also known as 5-Chloro-2-fluoroiodobenzene, is a

polysubstituted benzene derivative with the molecular formula C₆H₃ClFI and a molecular

weight of 256.44 g/mol .[1][2] Its significance in the pharmaceutical and organic chemistry

sectors stems from the unique reactivity imparted by the strategic placement of its halogen

atoms. The fluorine atom can enhance the metabolic stability and bioavailability of drug

candidates, while the iodine atom serves as a reactive site for various cross-coupling reactions,

a cornerstone of modern medicinal chemistry.[4] This makes it a valuable intermediate in the

synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs)

such as anti-cancer and antiviral drugs.[4][5]
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Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Chloro-2-fluoroiodobenzene is classified as a hazardous substance. The primary

hazards are acute oral toxicity and serious eye irritation.[1] Some safety data sheets also

indicate that it causes skin irritation and may cause respiratory irritation.[6][7]

GHS Pictogram:

Skull and Crossbones

Signal Word:Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[1][6][7]

H335: May cause respiratory irritation.[6][7][8]

Precautionary Statements: A comprehensive list of precautionary statements is crucial for safe

handling. Key statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]

P264: Wash skin thoroughly after handling.[6][7]

P280: Wear protective gloves/ eye protection/ face protection.[6][7]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1635626?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluoro-4-iodobenzene
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.capotchem.cn/doc/msds_116272-42-5.do
https://www.sigmaaldrich.com/TW/en/sds/aldrich/541184?userType=undefined
https://www.echemi.com/produce/pr2309215052-4-chloro-2-fluoroiodobenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to note that the toxicological properties of this compound have not been

thoroughly investigated, which necessitates a cautious approach to handling.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Chloro-2-fluoroiodobenzene is

provided in the table below.

Property Value Source(s)

CAS Number 116272-42-5 [1]

Molecular Formula C₆H₃ClFI [1][2]

Molecular Weight 256.44 g/mol [1][2]

Appearance
Clear colorless to light yellow

liquid
[7]

Boiling Point 217 °C (lit.)

Density 1.98 g/mL at 25 °C (lit.) [7]

Refractive Index n20/D 1.606 (lit.) [7]

Flash Point >230 °F (>110 °C) - closed cup [7]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize risk. The following

provides a detailed workflow for the safe management of 4-Chloro-2-fluoroiodobenzene in a

laboratory setting.

Engineering Controls
The primary line of defense is to handle this compound in a well-ventilated area.[7] A chemical

fume hood is mandatory to control exposure to vapors.[9] An eyewash station and safety

shower must be readily accessible in the immediate work area.[10]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical. The following are minimum requirements:

Eye and Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles are required.[1] A face shield should be worn if there is a risk of

splashing.

Skin Protection:

Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[1]

Use proper glove removal technique to avoid skin contact.[1] Dispose of contaminated

gloves after use in accordance with laboratory and local regulations.[1]

Protective Clothing: Impervious clothing, such as a lab coat, is necessary to prevent skin

contact.[1] For larger quantities or in situations with a higher risk of exposure, chemical-

resistant coveralls may be appropriate.[11]

Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator may be used.[1] For higher-level protection, a type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridge is recommended.[1] All respirators and their

components must be tested and approved under appropriate government standards such as

NIOSH (US) or CEN (EU).[1]

Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling and before breaks.[1]

Take precautionary measures against static discharge.[9]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][7]

Keep the container tightly closed.[1][7]
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This compound is light-sensitive; therefore, it should be stored protected from light.[2][6]

Some sources recommend storing under an inert gas as the compound may be hygroscopic.

[1]

Emergency Procedures
In the event of an accidental exposure or release, the following procedures should be followed

immediately.

First-Aid Measures
General Advice: Consult a physician and show them the safety data sheet.[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Immediately call a POISON CENTER or doctor/physician.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[9]

Disposal Considerations
Dispose of this chemical and its container through a licensed professional waste disposal

service.[1] The product may be burned in a chemical incinerator equipped with an afterburner

and scrubber.[1]

Visualizations
Chemical Structure
Caption: Chemical structure of 4-Chloro-2-fluoroiodobenzene.

Safe Handling Workflow

Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 4-Chloro-2-fluoroiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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